Cas no 1214374-45-4 (3'-Fluoro-2-nitrobiphenyl-5-carboxylic acid)

• Product Name: 3'-Fluoro-2-nitrobiphenyl-5-carboxylic acid
• CAS No: 1214374-45-4
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 4998619
• Update Time: 2025-10-29

3'-Fluoro-2-nitrobiphenyl-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-2-nitrobiphenyl-5-carboxylic acid
• 3'-Fluoro-2-nitrobiphenyl-5-carboxylic acid

• Inchi： 1S/C13H8FNO4/c14-10-3-1-2-8(6-10)11-7-9(13(16)17)4-5-12(11)15(18)19/h1-7H,(H,16,17)
• InChI Key： OBWYMKAMTLGUES-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C(=O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• XLogP3: 3
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Fluoro-2-nitrobiphenyl-5-carboxylic acid

Recent Advances in the Application of 3'-Fluoro-2-nitrobiphenyl-5-carboxylic acid (CAS: 1214374-45-4) in Chemical Biology and Pharmaceutical Research

The compound 3'-Fluoro-2-nitrobiphenyl-5-carboxylic acid (CAS: 1214374-45-4) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This fluorinated nitrobiphenyl derivative has shown significant potential in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and targeted drug delivery systems. Recent studies have highlighted its unique physicochemical properties, including enhanced metabolic stability and improved membrane permeability compared to non-fluorinated analogs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1214374-45-4 as a versatile building block for the synthesis of selective JAK3 inhibitors. The fluorine substitution at the 3'-position was found to significantly improve binding affinity while maintaining favorable pharmacokinetic properties. The carboxylic acid moiety at the 5-position allowed for efficient derivatization, enabling the development of a series of compounds with nanomolar potency against JAK3 while showing excellent selectivity over other JAK family members.

Another important application was reported in ACS Chemical Biology, where 3'-Fluoro-2-nitrobiphenyl-5-carboxylic acid served as a crucial intermediate in the development of fluorescent probes for studying protein-protein interactions. The nitro group in this compound was successfully reduced to an amine and further functionalized with various fluorophores, creating a new class of environment-sensitive probes that can monitor conformational changes in real-time.

The synthetic accessibility of 1214374-45-4 has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that significantly enhanced the yield and purity of this compound while reducing hazardous waste generation. This development is particularly important for scaling up production to meet the growing demand in pharmaceutical applications.

From a safety and toxicological perspective, recent preclinical studies have shown that derivatives of 3'-Fluoro-2-nitrobiphenyl-5-carboxylic acid exhibit favorable safety profiles, with no significant off-target effects observed in comprehensive in vitro screening panels. However, researchers caution that the nitro group may require careful consideration in drug design due to potential metabolic activation pathways.

Looking forward, the unique properties of 1214374-45-4 continue to inspire new applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a core structure in the development of covalent inhibitors. The compound's versatility and the growing understanding of its structure-activity relationships suggest it will remain an important tool in medicinal chemistry for years to come.